Cas no 2680849-55-0 (tert-butyl N-[(4-chlorophenyl)(3-cyanophenyl)methyl]carbamate)

• Product Name: tert-butyl N-[(4-chlorophenyl)(3-cyanophenyl)methyl]carbamate
• CAS No: 2680849-55-0
• MF: C₁₉H₁₉ClN₂O₂
• MW: 342.819363832474
• CID: 6569131
• PubChem ID: 165913664
• Update Time: 2025-06-09

tert-butyl N-[(4-chlorophenyl)(3-cyanophenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6476999
• 2680849-55-0
• tert-butyl N-[(4-chlorophenyl)(3-cyanophenyl)methyl]carbamate

• Inchi： 1S/C19H19ClN2O2/c1-19(2,3)24-18(23)22-17(14-7-9-16(20)10-8-14)15-6-4-5-13(11-15)12-21/h4-11,17H,1-3H3,(H,22,23)
• InChI Key： FRDJOLMVDWNMJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=C(C#N)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 342.1135055g/mol
• Monoisotopic Mass: 342.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-[(4-chlorophenyl)(3-cyanophenyl)methyl]carbamate

Professional Introduction to Compound with CAS No. 2680849-55-0 and Product Name: Tert-butyl N-[(4-chlorophenyl)(3-cyanophenyl)methyl]carbamate

Compound with the CAS number 2680849-55-0 and the product name Tert-butyl N-[(4-chlorophenyl)(3-cyanophenyl)methyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and cyano substituents in its aromatic rings introduces unique reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The Tert-butyl N-[(4-chlorophenyl)(3-cyanophenyl)methyl]carbamate structure is particularly intriguing because it combines the stability provided by the tert-butyl group with the electrophilic nature of the chloro and cyano groups. This combination enhances its utility as an intermediate in synthetic chemistry, enabling various functionalization strategies that can be tailored for specific biological targets. In recent years, there has been a growing interest in developing carbamate-based compounds due to their demonstrated efficacy in modulating biological pathways.

Recent studies have highlighted the importance of aromatic substituted carbamates in the development of pharmacologically active agents. The 4-chlorophenyl and 3-cyanophenyl moieties in this compound contribute to its binding affinity by introducing hydrophobic interactions and electronic effects that can fine-tune receptor binding. Such structural features are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways.

In the context of drug discovery, Tert-butyl N-[(4-chlorophenyl)(3-cyanophenyl)methyl]carbamate has been explored as a precursor for more complex derivatives. The tert-butyl carbamate group serves as a protecting group, which can be later removed under specific conditions to reveal more reactive intermediates. This flexibility is advantageous in multi-step synthetic routes, allowing chemists to introduce additional functional groups without compromising the integrity of the core structure.

The compound's potential is further underscored by its compatibility with modern synthetic methodologies, including transition-metal catalysis and microwave-assisted organic synthesis. These techniques have revolutionized the efficiency of organic synthesis, enabling rapid and scalable production of complex molecules. The ability to synthesize Tert-butyl N-[(4-chlorophenyl)(3-cyanophenyl)methyl]carbamate efficiently underscores its importance as a building block in pharmaceutical research.

From a biological perspective, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity. Specifically, the chloro and cyano substituents have been shown to enhance binding affinity to certain proteases and kinases, which are implicated in various diseases. The tert-butyl group, while primarily serving as a protecting group, also contributes to solubility and metabolic stability, making it an ideal candidate for further development.

The integration of computational chemistry into drug discovery has also played a pivotal role in understanding the properties of Tert-butyl N-[(4-chlorophenyl)(3-cyanophenyl)methyl]carbamate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict binding modes and optimize lead structures. These computational approaches are essential for guiding experimental design and reducing the time required for hit identification.

In conclusion, compound with CAS No. 2680849-55-0 and its corresponding product name Tert-butyl N-[(4-chlorophenyl)(3-cyanophenyl)methyl]carbamate represent a cornerstone in modern pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility and biological potential, make it an invaluable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its role as a key intermediate in drug development.